![molecular formula C17H15N3O3 B5773058 4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methyl-2-pyridinyl)benzamide](/img/structure/B5773058.png)
4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methyl-2-pyridinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methyl-2-pyridinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DPA-714 and belongs to the family of translocator protein (TSPO) ligands.
Mechanism of Action
DPA-714 acts as a selective agonist for TSPO, a protein that is involved in the transport of cholesterol and other molecules across the mitochondrial membrane. TSPO is also involved in the regulation of apoptosis, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
DPA-714 has been shown to modulate the immune response by reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines. It also has neuroprotective effects by reducing the production of reactive oxygen species and preventing apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DPA-714 in laboratory experiments is its high selectivity for TSPO. This allows for specific targeting of the protein and reduces the risk of off-target effects. However, one of the limitations of using DPA-714 is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the use of DPA-714 in scientific research. One area of interest is its potential use in the treatment of cancer, as TSPO has been shown to be overexpressed in many types of cancer cells. Another potential application is in the field of neurodegenerative diseases, where DPA-714 may have therapeutic benefits in reducing inflammation and oxidative stress. Additionally, further research is needed to optimize the synthesis and formulation of DPA-714 for use in clinical trials.
Synthesis Methods
The synthesis of DPA-714 involves the reaction of 4-amino-N-(4-methyl-2-pyridinyl)benzamide with ethyl acetoacetate in the presence of acetic anhydride. The resulting product is then treated with pyrrolidine-2,5-dione to obtain DPA-714.
Scientific Research Applications
DPA-714 has been extensively studied for its potential therapeutic applications in various medical conditions, including neurological disorders, inflammation, and cancer. It has been shown to have anti-inflammatory and neuroprotective effects in preclinical models of multiple sclerosis, Alzheimer's disease, and Parkinson's disease.
Properties
IUPAC Name |
4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methylpyridin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3/c1-11-8-9-18-14(10-11)19-17(23)12-2-4-13(5-3-12)20-15(21)6-7-16(20)22/h2-5,8-10H,6-7H2,1H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXCNTSLLYWLKRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.